Cas no 136656-07-0 (Timosaponin BII)

Timosaponin BII (prototimosaponin a III) is a steroidal saponin found in the rhizome of Anemarrhena asphodeloides Timosaponin BII has neuroprotective \ anti-inflammatory and antioxidant activities
Timosaponin BII structure
Timosaponin BII structure
Timosaponin BII
136656-07-0
C45H76O19
921.0736
MFCD30179489
64440
44191234

Timosaponin BII Properties

Names and Identifiers

    • Timosaponin B II
    • Timosaponin BⅡ
    • TimosaponinB-Ⅱ
    • N1929
    • Timosaponinb-II
    • Prototimosaponin A III
    • Timosaponin Bii
    • (2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6
    • Officinalisinin I
    • Melongoside N
    • MEGxp0_001327
    • BCP12438
    • Timosaponin BII pound>>Prototimosaponin AIII
    • DTXSID80704897
    • AC-8054
    • Timosaponin-BII
    • PUBCHEM_53486384
    • 136656-07-0
    • AKOS025402320
    • Officinalisnin I
    • Timosaponin B2
    • CCG-270574
    • (2R,3R,4S,5S,6R)-2-[(2S)-4-[(1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-hydroxy-7,9,13-trimethyl-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosan-6-yl]-2-methylbutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • Q-100140
    • CHEBI:184112
    • CHEMBL454275
    • HMS3887C11
    • Prototimosaponin AIII
    • AKOS037514868
    • s9273
    • (2R,3R,4S,5S,6R)-2-((2S)-4-((1R,2S,4S,7S,8R,9S,12S,13S,16S,18R)-16-((2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-6-hydroxy-7,9,13-trimethyl-5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosan-6-yl)-2-methylbutoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
    • Timosaponin BII
    • +Expand
    • MFCD30179489
    • SORUXVRKWOHYEO-UHFFFAOYSA-N
    • 1S/C45H76O19/c1-19(18-58-40-37(55)34(52)31(49)27(15-46)60-40)7-12-45(57)20(2)30-26(64-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)59-42-39(36(54)33(51)29(17-48)62-42)63-41-38(56)35(53)32(50)28(16-47)61-41/h19-42,46-57H,5-18H2,1-4H3
    • O1C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])(C([H])(C([H])([H])[H])C2([H])C1([H])C([H])([H])C1([H])C3([H])C([H])([H])C([H])([H])C4([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C12C([H])([H])[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

  • 920.49808g/mol
  • 0
  • 0.7
  • 12
  • 19
  • 13
  • 920.49808g/mol
  • 920.49808g/mol
  • 307Ų
  • 64
  • 1560
  • 0
  • 26
  • 1
  • 0
  • 0
  • 1
  • 921.1

Experimental Properties

  • -1.77920
  • 307.37000
  • 1.627
  • 1033.645°C at 760 mmHg
  • 187-189°C
  • 573℃
  • Powder
  • 1.43

Timosaponin BII Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0012N7-1mg
β-D-Galactopyranoside, (3β,5β,22α,25S)-26-(β-D-glucopyranosyloxy)-22-hydroxyfurostan-3-yl 2-O-β-D-glucopyranosyl-
136656-07-0 ≥99.0%
1mg
$90.00
A2B Chem LLC
AA49283-1mg
Timosaponin BII
136656-07-0 ≥98%
1mg
$56.00 2024-04-20
Aaron
AR0012VJ-5mg
β-D-Galactopyranoside, (3β,5β,22α,25S)-26-(β-D-glucopyranosyloxy)-22-hydroxyfurostan-3-yl 2-O-β-D-glucopyranosyl-
136656-07-0 98%
5mg
$115.00
Ambeed
A108467-100mg
(2S,3R,4S,5S,6R)-2-(((2R,3R,4S,5R,6R)-4,5-Dihydroxy-2-(((2aR,4S,6aS,6bS,8aS,8bR,9S,10R,11aS,12aS,12bR)-10-hydroxy-6a,8a,9-trimethyl-10-((S)-3-methyl-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)butyl)octadecahydro-1H-naphtho[2',1':4,5]indeno[2,1-b]furan-4-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
136656-07-0 97%
100mg
$497.0
Chemenu
CM140428-100mg
Timosaponin BII
136656-07-0 97%
100mg
$649 2021-08-05
ChemFaces
CFN98150-20mg
Timosaponin BII
136656-07-0 >=98%
20mg
$90
ChemScence
CS-0009849-5mg
Timosaponin BII
136656-07-0 ≥99.0%
5mg
$80.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP1467-20mg
Timosaponin BII
136656-07-0 98%
20mg
$65 2021-09-22
Crysdot LLC
CD70002213-25mg
Timosaponin BII
136656-07-0 97%
25mg
$240 2024-07-18
DC Chemicals
DC23015-100 mg
Timosaponin BII
136656-07-0 >98%, Standard References Grade
100mg
$550.0 2022-02-28

Timosaponin BII Suppliers

CHENG DOU ZHU MU Technology Co., Ltd.
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JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
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HAN JING LI
17701422016
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Chengdu Biopurify Phytochemicals Ltd.
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(CAS:136656-07-0)
HE DAN DAN
15928576055
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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
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(CAS:136656-07-0)
WANG HONG XIA
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NanJingqingYunbiologologyicaltecjnco,LTD
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(CAS:136656-07-0)
WANG JING LI
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CHENG DOU NA KE LI Biotechnology Co., Ltd.
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(CAS:136656-07-0)
GUAN JING
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SI CHUAN WEI KE QI Biotechnology Co., Ltd.
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(CAS:136656-07-0)
YANG YANG
13348961525
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Hubei Dahao Chemical Co.,Ltd.
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(CAS:136656-07-0)
LIU ZI YING
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1400878822@qq.com
Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:136656-07-0)
GUO YIN
13657291602
1208480055@qq.com
Recommended suppliers
Amadis Chemical Company Limited
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Wuhan ChemNorm Biotech Co.,Ltd.
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